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Compound of Interest

Compound Name: Antho-RFamide

Cat. No.: B1665767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of Antho-RFamide (

Data Presentation: Quantitative Comparison of
Antho-RFamide Activity
Antho-RFamide and related RFamide peptides exhibit a range of biological activities across

different invertebrate phyla, primarily modulating muscle contraction. The following table

summarizes the available quantitative and qualitative data on the effects of Antho-RFamide
and closely related peptides in various species. It is important to note that standardized EC50

values are not available for all species, so threshold concentrations and qualitative descriptions

of activity are included to provide a broader comparative context.
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)

Cnidaria
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Muscle

Antho-

RFamide

Dose-

Response
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< 10⁻⁷ M,

Near Max.

at 10⁻⁴ M

Calliactis

parasitica

Sphincter

Muscle

Antho-

RWamide

II

Threshold

Concentrati
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10⁻⁹ mol

l⁻¹
[1]

Antho-

RFamide
Qualitative

Less

potent than
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II

[1]

Renilla
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Rachis and

Peduncle

Muscle

Antho-

RFamide

Threshold

Concentrati
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5 nM
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1 µM

(Winter)

[2]
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Busycon
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Ventricle
Various

RFamides
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10⁻⁹ M
[3]
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FMRFamid

e
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heart beat
[4]

Mercenaria
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Ventricle

FMRFamid

e
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contractility

[5]

Annelida
Hirudo

medicinalis
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FMRFamid
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peptides
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Elicits

contraction

s

[6]

Arthropoda Schistocer

ca gregaria

Extensor
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Antho-

RFamide

Qualitative No effect

on twitch

[7]
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Muscle tension
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Ascaris
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peptides

Qualitative
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[8]

Experimental Protocols
The following is a generalized protocol for an invertebrate muscle strip bioassay, synthesized

from methodologies described in the cited literature. This protocol is intended as a starting

point and may require optimization depending on the specific species and muscle tissue being

studied.

Objective: To determine the effect of Antho-RFamide on the contractility of invertebrate muscle

tissue.

Materials:

Isolated invertebrate muscle tissue (e.g., sea anemone tentacle or sphincter muscle, mollusc

heart ventricle, annelid body wall)

Appropriate physiological saline solution (e.g., artificial seawater for marine organisms)

Antho-RFamide peptide stock solution

Organ bath or perfusion chamber

Isotonic force transducer

Amplifier and data acquisition system

Micropipettes

Procedure:

Tissue Preparation:
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Dissect the desired muscle tissue from the animal in cold physiological saline.

Mount the muscle strip in the organ bath containing oxygenated saline at a constant

temperature.

Attach one end of the muscle to a fixed point and the other end to the isotonic force

transducer.

Allow the preparation to equilibrate for a set period (e.g., 30-60 minutes) until a stable

baseline of spontaneous or electrically stimulated contractions is achieved.

Peptide Application:

Prepare a series of dilutions of the Antho-RFamide stock solution in the physiological

saline.

Add the peptide solutions to the organ bath in a cumulative or non-cumulative manner,

starting with the lowest concentration.

Allow the muscle to respond to each concentration for a defined period before adding the

next concentration or washing out the peptide.

Data Recording:

Record the muscle tension continuously using the data acquisition system.

Measure the amplitude and frequency of contractions before and after the addition of the

peptide.

Data Analysis:

For each concentration of Antho-RFamide, calculate the change in contraction amplitude

or frequency compared to the baseline.

If a full dose-response curve is generated, plot the percentage of maximal response

against the logarithm of the peptide concentration.
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Fit the data to a sigmoidal dose-response curve to determine the EC50 value (the

concentration of peptide that produces 50% of the maximal response).

Mandatory Visualization
Signaling Pathways
Antho-RFamide and other RFamide peptides exert their effects by binding to G protein-

coupled receptors (GPCRs). While the specific downstream signaling cascade for Antho-
RFamide receptors is still under investigation in many species, evidence from molluscan

studies suggests a potential pathway involving the Gq alpha subunit and the subsequent

production of the second messenger inositol trisphosphate (IP3). This leads to the release of

intracellular calcium and muscle contraction.
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Caption: Proposed signaling pathway for Antho-RFamide-induced muscle contraction.

Experimental Workflow
The following diagram illustrates the general workflow for conducting an invertebrate muscle

strip bioassay to assess the activity of Antho-RFamide.
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1. Tissue Dissection
Isolate muscle strip in cold saline

2. Mounting
Mount tissue in organ bath

3. Equilibration
Allow for stable baseline activity

4. Peptide Application
Add Antho-RFamide at varying concentrations

5. Data Acquisition
Record changes in muscle tension

6. Data Analysis
Generate dose-response curve and calculate EC50

Click to download full resolution via product page

Caption: Workflow for an invertebrate muscle strip bioassay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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